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Compound of Interest

Compound Name: 2-Chloro-5-iodobenzaldehyde

Cat. No.: B1289146

For Immediate Reference: Essential Safety and Disposal Information

Proper disposal of 2-Chloro-5-iodobenzaldehyde is crucial for laboratory safety and
environmental protection. This compound is a halogenated aromatic aldehyde and must be
treated as hazardous chemical waste. Under no circumstances should it be disposed of down
the drain or in regular trash. The primary disposal method is incineration at a licensed and
approved waste disposal facility. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage and dispose of this chemical
responsibly, ensuring compliance with regulatory standards and minimizing risks.

Quantitative Data Summary

The following table summarizes key data for 2-Chloro-5-iodobenzaldehyde and general
parameters for the disposal of halogenated organic waste. Note that a specific, comprehensive
Safety Data Sheet (SDS) for 2-Chloro-5-iodobenzaldehyde was not available; therefore,
some data is based on closely related compounds and general chemical waste guidelines.
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Parameter

Valuel/Information

Source/Comment

Chemical Name

2-Chloro-5-iodobenzaldehyde

CAS Number

256925-54-9

[1](2]

Molecular Formula

C7H4CIIO

[1]

Primary Hazards

Skin irritant, serious eye
irritant, may cause respiratory
irritation.

Based on similar

compounds[3]

Incompatible Materials

Strong oxidizing agents, strong
bases, strong reducing agents,

iron.

General for aldehydes and

halogenated compounds[4][5]

Recommended PPE

Chemical-resistant gloves
(e.g., nitrile), safety goggles or

face shield, lab coat.

Standard laboratory practice

Disposal Method

Incineration at an approved

hazardous waste facility.

General for halogenated

organic waste[6][7]

Waste Container

Designated, leak-proof, and
chemically compatible
container for halogenated

organic liquid waste.

[7]

Storage of Waste

In a designated, cool, dry, and
well-ventilated satellite

accumulation area.

[8]

Step-by-Step Disposal Protocol

The disposal of 2-Chloro-5-iodobenzaldehyde must adhere to all federal, state, and local
regulations. The following is a general protocol that should be adapted to meet the specific
requirements of your institution.

1. Personal Protective Equipment (PPE) and Preparation:
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Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,
and a lab coat.

Ensure that a safety shower and eyewash station are readily accessible.

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within
a chemical fume hood.

. Waste Segregation and Containerization:

Segregate: 2-Chloro-5-iodobenzaldehyde is a halogenated organic waste. It must be
segregated from non-halogenated organic waste, aqueous waste, and solid waste.[7][9]
Mixing with incompatible waste streams can lead to dangerous reactions and complicates
the disposal process.

Container Selection: Use a designated, leak-proof, and chemically compatible container for
halogenated organic liquid waste. Polyethylene or glass containers are typically suitable. The
use of metal cans is not recommended as halogenated compounds can produce acids that
corrode metal.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Chloro-5-iodobenzaldehyde,” and the approximate concentration and volume. Affix your
institution's hazardous waste tag.

. Spill and Contamination Cleanup:
In the event of a spill, evacuate non-essential personnel from the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial sorbent pads).

Carefully collect the absorbed material and contaminated debris into a sealed, labeled
container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent (such as ethanol), followed by soap
and water.[4] All cleaning materials must also be disposed of as hazardous waste.
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4. Storage and Collection:

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be under the control of laboratory personnel and away from
incompatible materials.

» Closure: Keep the waste container securely closed at all times, except when adding waste.

e Volume: Do not overfill the container. Leave at least 10% of headspace to allow for vapor
expansion.

e Arrange for Pickup: Once the container is full, or when the experiment generating the waste
is complete, contact your institution's Environmental Health and Safety (EHS) department to
arrange for a waste pickup.

5. Final Disposal:

e Your institution's EHS department will coordinate with a licensed hazardous waste disposal
company for the transportation and final disposal of the chemical.

e The primary method of destruction for halogenated organic compounds is high-temperature
incineration, which ensures the breakdown of the molecule into less harmful components
under controlled conditions.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2-Chloro-5-
iodobenzaldehyde.
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Disposal Workflow for 2-Chloro-5-iodobenzaldehyde
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Caption: Disposal workflow for 2-Chloro-5-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

